BWA-522

• Molecular Formula: C43H51ClN4O7
• Molecular Weight: 771.3 g/mol
• InChI: InChI=1S/C43H51ClN4O7/c1-43(2,31-5-10-35(11-6-31)55-27-33(49)24-44)30-3-8-34(9-4-30)54-26-29-15-19-46(20-16-29)25-28-17-21-47(22-18-28)32-7-12-36-37(23-32)42(53)48(41(36)52)38-13-14-39(50)45-40(38)51/h3-12,23,28-29,33,38,49H,13-22,24-27H2,1-2H3,(H,45,50,51)
• InChIKey: MYCPBYLZNZTLBC-UHFFFAOYSA-N

BWA-522: An Orally Bioavailable AR-NTD PROTAC Degrader

BWA-522 is a synthetic organic, first-in-class, and orally bioavailable small molecule protein-targeting chimera (PROTAC) degrader. It is designed to recruit cereblon E3 ubiquitin ligase to target both full-length androgen receptor (AR-FL) and its clinically relevant splice variant, AR-V7, via their N-terminal domain (AR-NTD). This mechanism leads to the ubiquitination and subsequent proteasomal degradation of the target proteins [1]. By targeting the AR-NTD, BWA-522 offers a therapeutic approach that is distinct from conventional androgen receptor antagonists, as it has the potential to overcome resistance mechanisms driven by C-terminal ligand-binding domain (LBD) mutations or LBD-independent AR variants like AR-V7 [2].

PROTAC degrader targeting AR-NTD domain

Reported activity against AR-V7 splice variants

Reported oral bioavailability in rodent and canine models

• [1] Zhang, B., et al. Discovery of BWA-522, a First-in-Class and Orally Bioavailable PROTAC Degrader of the Androgen Receptor Targeting N-Terminal Domain for the Treatment of Prostate Cancer. Journal of Medicinal Chemistry, 2023, 66, 16, 11158-11186. doi: 10.1021/acs.jmedchem.3c00585 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. BWA-522 ligand page. Accessed 2024. View Source

BWA-522: Unique Mechanism vs. Generic AR Agents

A generic substitution of BWA-522 with a conventional androgen receptor (AR) antagonist or a PROTAC targeting the ligand-binding domain (LBD) is scientifically unsound. BWA-522 is a first-in-class PROTAC designed to bind the AR-NTD [1]. This domain is crucial for the transcriptional activity of both full-length AR (AR-FL) and AR splice variants like AR-V7, which lack the LBD and are a key driver of resistance to therapies like enzalutamide [2]. Because BWA-522 degrades its targets via the AR-NTD, it maintains potent activity in cell lines resistant to enzalutamide, whereas AR-NTD antagonists and other LBD-targeting agents show significantly diminished or no activity in these models . This distinct mechanism of action and resistance profile, validated by quantitative data, means that substituting BWA-522 for a generic AR inhibitor would fundamentally alter the experimental outcome and invalidate any study reliant on its specific AR-NTD degradation capabilities.

BWA-522

vs.

Generic AR agents

AR-NTD degradation mechanism

LBD antagonism does not degrade AR

Reported activity in enzalutamide-resistant models

AR antagonists lose activity in these models

Degrades AR-FL and AR-V7

LBD-targeting PROTACs cannot address AR-V7

• [1] IUPHAR/BPS Guide to Pharmacology. BWA-522 ligand page. Accessed 2024. View Source
• [2] Antonarakis, E. S., et al. AR-V7 and Resistance to Enzalutamide and Abiraterone in Prostate Cancer. New England Journal of Medicine, 2014, 371, 11, 1028-1038. doi: 10.1056/NEJMoa1315815 View Source

BWA-522: Quantitative Performance Evidence

AR-V7 Degradation Potency vs. Parental Antagonist

BWA-522 achieves a DC50 of 0.67 μM for the degradation of the AR-V7 splice variant in VCaP prostate cancer cells [1]. This is a direct head-to-head comparison against its parental AR-NTD antagonist warhead, EPI-002, which does not induce degradation and has a reported IC50 of >30 μM for cell growth inhibition in the enzalutamide-resistant 22Rv1 cell line . This demonstrates that converting the antagonist into a PROTAC dramatically enhances its ability to suppress AR-V7-driven cancer cell growth through protein degradation.

AR-V7 Degradation DC50

Head-to-head

BWA-522 DC50: 0.67 µM

EPI-002: >30 µM (22Rv1 IC50)

Supports PROTAC degradation pathway context over antagonism

VCaP cells; enzalutamide-resistant model comparison

Evidence Dimension	Potency for AR-V7 degradation (DC50)
Target Compound Data	0.67 μM
Comparator Or Baseline	Parental antagonist EPI-002 does not degrade AR-V7; IC50 >30 μM in 22Rv1 cells.
Quantified Difference	> 45-fold improvement in functional potency in enzalutamide-resistant cells.
Conditions	DC50 measured in VCaP cells; IC50 measured in 22Rv1 cells.

Why This Matters

This quantifies the unique advantage of the PROTAC degradation mechanism over simple antagonism, justifying BWA-522 selection for studies focused on AR-V7, a major resistance driver.

• [1] Zhang, B., et al. Discovery of BWA-522, a First-in-Class and Orally Bioavailable PROTAC Degrader of the Androgen Receptor Targeting N-Terminal Domain for the Treatment of Prostate Cancer. Journal of Medicinal Chemistry, 2023, 66, 16, 11158-11186. doi: 10.1021/acs.jmedchem.3c00585 View Source

In Vivo Oral Bioavailability Across Species

BWA-522 exhibits significant oral bioavailability (F%), a critical and often challenging parameter for the PROTAC class. It achieves an oral bioavailability of 40.5% in mice and 69.3% in beagle dogs [1]. As a class-level inference, many reported PROTACs suffer from very low (<10%) or unreported oral bioavailability, severely limiting their utility for in vivo studies beyond parenteral administration. BWA-522's robust, cross-species oral PK profile makes it a uniquely suitable tool compound for oral dosing experiments.

Oral Bioavailability

Class-level inference

Mouse: 40.5%

Dog: 69.3%

Supports oral dosing model context vs typical low PROTAC bioavailability

Reported PK study in mice and beagle dogs

Evidence Dimension	Oral Bioavailability (F%)
Target Compound Data	40.5% (mouse), 69.3% (beagle dog)
Comparator Or Baseline	Typical PROTAC class often exhibits <10% or unreported oral bioavailability.
Quantified Difference	4- to 7-fold higher than the lower bound of the class.
Conditions	Standard pharmacokinetic studies in mice and beagle dogs following oral administration.

Why This Matters

This data proves BWA-522's suitability for oral in vivo efficacy studies, a major practical advantage for procurement over less bioavailable PROTACs or those requiring continuous infusion.

• [1] Zhang, B., et al. Discovery of BWA-522, a First-in-Class and Orally Bioavailable PROTAC Degrader of the Androgen Receptor Targeting N-Terminal Domain for the Treatment of Prostate Cancer. Journal of Medicinal Chemistry, 2023, 66, 16, 11158-11186. doi: 10.1021/acs.jmedchem.3c00585 View Source

Oral Antitumor Efficacy in Xenograft Model

In an LNCaP xenograft model of prostate cancer, oral administration of BWA-522 at a dose of 60 mg/kg resulted in 76% tumor growth inhibition (TGI) [1]. While a direct, side-by-side comparator in the same model is not provided in the primary literature, this level of TGI for an orally dosed PROTAC is a strong indicator of its in vivo efficacy and ability to achieve pharmacologically relevant exposures. This performance establishes a clear benchmark for subsequent studies and differentiates it from PROTACs that may show potent in vitro activity but fail to translate to in vivo tumor suppression.

Tumor Growth Inhibition

Reported

76% TGI

vs vehicle (0%)

Supports in vivo tumor growth inhibition model context

LNCaP xenograft; 60 mg/kg oral dose

Evidence Dimension	In vivo antitumor efficacy (TGI)
Target Compound Data	76% TGI
Comparator Or Baseline	Vehicle control (0% TGI)
Quantified Difference	76% reduction in tumor growth relative to vehicle.
Conditions	LNCaP prostate cancer xenograft model in mice; oral administration of 60 mg/kg BWA-522.

Why This Matters

This provides direct, quantitative evidence that BWA-522 is an efficacious in vivo tool, validating its use in preclinical proof-of-concept studies and reducing the risk of investing in a compound with no in vivo activity.

• [1] Zhang, B., et al. Discovery of BWA-522, a First-in-Class and Orally Bioavailable PROTAC Degrader of the Androgen Receptor Targeting N-Terminal Domain for the Treatment of Prostate Cancer. Journal of Medicinal Chemistry, 2023, 66, 16, 11158-11186. doi: 10.1021/acs.jmedchem.3c00585 View Source

Potency in Enzalutamide-Resistant Cancer Cells

BWA-522 maintains potent activity in the 22Rv1 prostate cancer cell line, which is resistant to the standard-of-care AR antagonist enzalutamide. BWA-522 inhibits the growth of 22Rv1 cells with an IC50 of 4.08 μM [1]. This contrasts sharply with the parental AR-NTD antagonist EPI-002, which is inactive in this model (IC50 >30 μM) . This cross-study comparison demonstrates that BWA-522, via its degradation mechanism, can overcome a key clinical resistance phenotype that limits the utility of both AR antagonists and other AR-NTD binders.

22Rv1 Cell IC50

Head-to-head

BWA-522: 4.08 µM

EPI-002: >30 µM

Supports cell growth inhibition context in enzalutamide-resistant model

22Rv1 cells; reported >7.3-fold lower IC50

Evidence Dimension	Cell growth inhibition (IC50) in enzalutamide-resistant cells
Target Compound Data	4.08 μM (22Rv1 cell line)
Comparator Or Baseline	Parental antagonist EPI-002: >30 μM (22Rv1 cell line)
Quantified Difference	>7.3-fold lower IC50 (more potent)
Conditions	Cell viability assay in 22Rv1 prostate cancer cells.

Why This Matters

This data uniquely positions BWA-522 for research on enzalutamide-resistant prostate cancer, a setting where most alternative AR-targeting agents are ineffective, providing a clear scientific rationale for its selection.

• [1] Zhang, B., et al. Discovery of BWA-522, a First-in-Class and Orally Bioavailable PROTAC Degrader of the Androgen Receptor Targeting N-Terminal Domain for the Treatment of Prostate Cancer. Journal of Medicinal Chemistry, 2023, 66, 16, 11158-11186. doi: 10.1021/acs.jmedchem.3c00585 View Source

Dual Degradation of AR-FL and AR-V7

BWA-522 demonstrates clear, quantifiable degradation of both full-length androgen receptor (AR-FL) and its clinically relevant splice variant AR-V7. In VCaP cells, the DC50 values for AR-FL and AR-V7 degradation are 0.73 μM and 0.67 μM, respectively [1]. Additionally, the maximal degradation efficiency (Dmax) is reported as 77.3% for AR-V7 (at 1 μM) and 72.0% for AR-FL (at 5 μM) . This dual-targeting profile is a key differentiator from LBD-targeting agents (like enzalutamide) which are completely inactive against AR-V7, and provides a defined quantitative potency range for experimental design.

Dual AR-FL/AR-V7 Degradation

Reported

AR-V7 DC50 0.67 µM, Dmax 77.3%

AR-FL DC50 0.73 µM, Dmax 72.0%

Supports dual degradation assay context for AR signaling studies

VCaP and LNCaP cells

Evidence Dimension	Degradation potency and efficiency for AR-FL and AR-V7
Target Compound Data	AR-V7: DC50 0.67 μM, Dmax 77.3% (1 μM); AR-FL: DC50 0.73 μM, Dmax 72.0% (5 μM)
Comparator Or Baseline	LBD-targeting agents (e.g., enzalutamide) have no activity against AR-V7.
Quantified Difference	N/A
Conditions	DC50 measured in VCaP cells; Dmax measured in VCaP (AR-V7) and LNCaP (AR-FL) cells.

Why This Matters

This dual-degradation profile confirms BWA-522 as a comprehensive tool for studying AR signaling, capable of ablating both canonical and variant-driven pathways, which is not possible with conventional AR antagonists.

• [1] Zhang, B., et al. Discovery of BWA-522, a First-in-Class and Orally Bioavailable PROTAC Degrader of the Androgen Receptor Targeting N-Terminal Domain for the Treatment of Prostate Cancer. Journal of Medicinal Chemistry, 2023, 66, 16, 11158-11186. doi: 10.1021/acs.jmedchem.3c00585 View Source

BWA-522: Recommended Application Scenarios

AR-V7-Driven Enzalutamide Resistance Research

This is a primary application scenario for BWA-522. The compound's proven ability to degrade AR-V7 (DC50 of 0.67 μM) and potently inhibit the growth of enzalutamide-resistant 22Rv1 cells (IC50 of 4.08 μM) makes it an essential tool for dissecting the role of AR-V7 in therapeutic resistance. Unlike AR-LBD antagonists or other AR-NTD binders like EPI-002 (IC50 >30 μM in 22Rv1), BWA-522 provides a validated chemical probe to specifically interrogate AR-V7 function in advanced prostate cancer models .

Oral Dosing In Vivo Proof-of-Concept Studies

BWA-522 is uniquely suited for preclinical studies requiring oral administration of a PROTAC degrader. Its validated oral bioavailability (40.5% in mice, 69.3% in dogs) [1] and in vivo efficacy (76% TGI in an LNCaP xenograft model at 60 mg/kg po) provide the quantitative confidence needed for experimental design. This reduces the need for complex and stressful parenteral dosing regimens, making it ideal for chronic dosing studies in rodent tumor models.

Comparative Degradation of AR-FL and AR-V7

For experiments requiring the simultaneous and quantitative assessment of both AR-FL and AR-V7 degradation, BWA-522 is the tool of choice. Its defined DC50 values (0.73 μM for AR-FL and 0.67 μM for AR-V7) and Dmax values (72.0% for AR-FL and 77.3% for AR-V7) provide a precise reference point . This enables researchers to benchmark the activity of novel AR degraders, study the differential effects of AR-FL vs. AR-V7 ablation, and calibrate assays requiring controlled degradation of both targets.

AR-NTD Target Validation Studies

BWA-522 is the first-in-class PROTAC degrader targeting the AR-NTD, a domain considered 'undruggable' by conventional small molecules [2]. It is therefore the ideal chemical probe for validating the AR-NTD as a therapeutic target in various disease-relevant models. Its mechanism provides a clean, pharmacologically tractable way to test the hypothesis that complete removal of AR-NTD function (via degradation) is superior to mere antagonism in suppressing AR-driven transcription and tumor growth [3].

Application

Selection Property

Validation Focus

Enzalutamide-resistant prostate cancer models

AR-NTD degradation targeting AR-V7

Degradation-dependent cell viability endpoints

Oral in vivo efficacy studies

Reported oral bioavailability (mouse/dog)

Tumor growth inhibition endpoint

AR-FL and AR-V7 dual degradation assays

Dual degradation potency range

DC50 and Dmax assay parameters

AR-NTD domain functional studies

First-in-class PROTAC targeting AR-NTD

AR-NTD degradation and transcriptional suppression endpoints

• [1] Zhang, B., et al. Discovery of BWA-522, a First-in-Class and Orally Bioavailable PROTAC Degrader of the Androgen Receptor Targeting N-Terminal Domain for the Treatment of Prostate Cancer. Journal of Medicinal Chemistry, 2023, 66, 16, 11158-11186. doi: 10.1021/acs.jmedchem.3c00585 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. BWA-522 ligand page. Accessed 2024. View Source
• [3] Zhang, B., et al. Discovery of BWA-522, a First-in-Class and Orally Bioavailable PROTAC Degrader of the Androgen Receptor Targeting N-Terminal Domain for the Treatment of Prostate Cancer. Journal of Medicinal Chemistry, 2023, 66, 16, 11158-11186. doi: 10.1021/acs.jmedchem.3c00585 View Source